Benzoic acid, 3-[(3-hydroxy-4-methoxyphenyl)(3-pyridinylmethyl)amino]-

• CAS No.: 651022-54-7
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-[3-hydroxy-4-methoxy-N-(pyridin-3-ylmethyl)anilino]benzoic acid
• InChI: InChI=1S/C20H18N2O4/c1-26-19-8-7-17(11-18(19)23)22(13-14-4-3-9-21-12-14)16-6-2-5-15(10-16)20(24)25/h2-12,23H,13H2,1H3,(H,24,25)
• InChI Key: ZIZIJHBSNITYBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC2=CN=CC=C2)C3=CC=CC(=C3)C(=O)O)O

Description

Benzoic acid, 3-[(3-hydroxy-4-methoxyphenyl)(3-pyridinylmethyl)amino]- is a useful research compound. Its molecular formula is C20H18N2O4 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(3-Cyclopentyloxy-4-methoxyphenyl)-N-(3-pyridylmethyl)-3-aminobenzoic acid (10.0 g, 23.9 mmol) was dissolved in DCM and 22.3 g (167 mmol) of AlCl3 was added. The dark brown solution stirred at room temperature overnight under N2. The reaction mixture was diluted with 100 mL of DCM and 100 mL of H2O and the pH of the aqueous phase adjusted to 5.5. The aqueous phase was extracted with 500 mL of EtOAc and the combined organic fractions were concentrated to dryness giving the desired compound.